Cas no 56179-82-9 (4-Phenanthrenol, 1,2,3,4-tetrahydro-)

4-Phenanthrenol, 1,2,3,4-tetrahydro- structure
56179-82-9 structure
Product Name:4-Phenanthrenol, 1,2,3,4-tetrahydro-
CAS No:56179-82-9
MF:C14H14O
MW:198.260364055634
CID:349564
PubChem ID:607769
Update Time:2025-04-19

4-Phenanthrenol, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 4-Phenanthrenol, 1,2,3,4-tetrahydro-
    • 1,2,3,4-tetrahydrophenanthren-4-ol
    • 56179-82-9
    • 1,2,3,4-Tetrahydrophenanthrene-4-ol-
    • 1,2,3,4-Tetrahydro-4-phenanthrenol #
    • XATSUTOXPXWMRG-UHFFFAOYSA-N
    • 1,2,3,4-Tetrahydrophenanthrene-4-ol
    • DTXSID20345884
    • Inchi: 1S/C14H14O/c15-13-7-3-5-11-9-8-10-4-1-2-6-12(10)14(11)13/h1-2,4,6,8-9,13,15H,3,5,7H2
    • InChI Key: XATSUTOXPXWMRG-UHFFFAOYSA-N
    • SMILES: OC1CCCC2C=CC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 198.10452
  • Monoisotopic Mass: 198.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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